molecular formula C18H19ClN2O3S B6573438 4-chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide CAS No. 946351-59-3

4-chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Cat. No. B6573438
CAS RN: 946351-59-3
M. Wt: 378.9 g/mol
InChI Key: INLFVNGDOGHDPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide, commonly referred to as 4-CBE, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely studied for its ability to reduce inflammation and pain. 4-CBE is a member of the quinoline-based class of NSAIDs, which have been shown to be effective in the treatment of a variety of inflammatory and pain-related conditions. 4-CBE has been found to be particularly effective in treating osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions, as well as providing relief from acute pain. In addition to its anti-inflammatory and analgesic effects, 4-CBE has also been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.

Mechanism of Action

4-CBE works by blocking the production of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins and leukotrienes. By blocking the production of these inflammatory mediators, 4-CBE is able to reduce inflammation and pain associated with various medical conditions.
Biochemical and Physiological Effects
4-CBE has been found to effectively reduce inflammation and pain associated with various medical conditions, including osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions. In addition, 4-CBE has been found to have a wide range of other biochemical and physiological effects, including the ability to reduce the production of inflammatory mediators, reduce the release of histamine, reduce the formation of blood clots, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-CBE in laboratory experiments is that it is relatively stable and can be used in a wide variety of experiments. In addition, 4-CBE is relatively inexpensive and can be easily obtained from a variety of sources. However, there are some potential limitations to using 4-CBE in laboratory experiments. For example, 4-CBE can be toxic if ingested in large amounts, and it is also known to cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 4-CBE in medical research and clinical practice. For example, further research is needed to determine the long-term effects of 4-CBE on the body, as well as the potential for 4-CBE to interact with other medications. In addition, further research is needed to determine the potential for 4-CBE to be used in the treatment of other medical conditions, such as Alzheimer’s disease and Parkinson’s disease. Finally, further research is needed to determine the potential for 4-CBE to be used in the treatment of cancer.

Synthesis Methods

4-CBE is synthesized through a multi-step process that involves the reaction of 4-chlorobenzonitrile with ethanesulfonyl chloride, followed by the reaction of the resulting product with 1,2,3,4-tetrahydroquinoline-7-yl chloride. The final product is 4-CBE, which is a white solid at room temperature.

Scientific Research Applications

4-CBE has been studied for its potential applications in the treatment of a wide variety of medical conditions. In particular, 4-CBE has been studied for its ability to reduce inflammation and pain associated with osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions. In addition, 4-CBE has been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.

properties

IUPAC Name

4-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19ClN2O3S/c1-2-25(23,24)21-11-3-4-13-7-10-16(12-17(13)21)20-18(22)14-5-8-15(19)9-6-14/h5-10,12H,2-4,11H2,1H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

INLFVNGDOGHDPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.